![molecular formula C19H11N5O B5524946 1-amino-3-(4-hydroxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile](/img/structure/B5524946.png)
1-amino-3-(4-hydroxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile
Overview
Description
1-amino-3-(4-hydroxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, biochemistry, and pharmacology. This compound is also known as PHB or Pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile and is a derivative of benzimidazole. In
Scientific Research Applications
Synthesis and Biological Properties
This compound is involved in the synthesis of various heterocyclic compounds. Rida et al. (1988) describe the synthesis of pyrido[1,2-a]benzimidazoles, exploring their potential antibacterial and antileukemic activities. These compounds are synthesized through a series of chemical reactions, including chlorination and conversion to azido, amino, morpholino, and methoxy derivatives (Rida, Soliman, Badawey, El-Ghazzawi, Kader, & Kappe, 1988).
Fluorescent Properties and Applications
In the field of fluorescence, derivatives of this compound have been studied for their fluorescent properties. Rajadhyaksha and Rangnekar (1986) synthesized oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives and evaluated them as fluorescent whitening agents for polyester fibers (Rajadhyaksha & Rangnekar, 1986).
Novel Ring Systems and Synthetic Methods
The development of new chemical ring systems using this compound is a significant area of research. Elwan (2004) describes the first synthesis of a pentaheterocyclic ring system, which includes 1-amino-3-arylpyrido[1,2-a]benzimidazole-2,4-dicarbonitrile, leading to various derivatives with potential applications in material sciences and chemistry (Elwan, 2004).
Synthesis with Antibacterial and Antifungal Potentials
The synthesis of pyrido[1,2-a]benzimidazole derivatives with antimicrobial properties is another crucial application. Badawey and Gohar (1992) prepared derivatives with anticipated antimicrobial activity, contributing to the field of medicinal chemistry and drug development (Badawey & Gohar, 1992).
Optical Properties for Materials Chemistry
Ge et al. (2011) focused on the synthesis and characterization of novel pyrido[1,2-a]benzimidazole derivatives, examining their optical properties. This study is relevant for applications in materials chemistry, particularly in the development of new optical materials (Ge, Jia, Yang, Tao, & Wang, 2011).
Properties
IUPAC Name |
1-amino-3-(4-hydroxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H11N5O/c20-9-13-17(11-5-7-12(25)8-6-11)14(10-21)19-23-15-3-1-2-4-16(15)24(19)18(13)22/h1-8,25H,22H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMVRZVGBLGRJRA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C3N2C(=C(C(=C3C#N)C4=CC=C(C=C4)O)C#N)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H11N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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